Cas no 1735-74-6 (Ethyl 2-(pentafluorosulfanyl)acetate)
Ethyl 2-(pentafluorosulfanyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(pentafluorosulfanyl)acetate
- PC53192
-
- Inchi: 1S/C4H7F5O2S/c1-2-11-4(10)3-12(5,6,7,8)9/h2-3H2,1H3
- InChI Key: XOGPJHLQFLUFIH-UHFFFAOYSA-N
- SMILES: S(CC(=O)OCC)(F)(F)(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Topological Polar Surface Area: 27.3
Ethyl 2-(pentafluorosulfanyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC53192-250mg |
Ethyl 2-(pentafluorosulfanyl)acetate |
1735-74-6 | 97% | 250mg |
£330.00 | 2025-02-21 | |
| Apollo Scientific | PC53192-1g |
Ethyl 2-(pentafluorosulfanyl)acetate |
1735-74-6 | 97% | 1g |
£838.00 | 2025-02-21 |
Ethyl 2-(pentafluorosulfanyl)acetate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Ethyl 2-(pentafluorosulfanyl)acetate
Recent Advances in the Application of Ethyl 2-(pentafluorosulfanyl)acetate (CAS: 1735-74-6) in Chemical Biology and Pharmaceutical Research
Ethyl 2-(pentafluorosulfanyl)acetate (CAS: 1735-74-6) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique pentafluorosulfanyl (SF5) group. This fluorinated compound has gained significant attention in recent years for its potential applications in drug discovery, agrochemical development, and materials science. The SF5 moiety imparts exceptional physicochemical properties, including high lipophilicity, metabolic stability, and electron-withdrawing characteristics, making it an attractive pharmacophore for the design of bioactive molecules.
Recent studies have demonstrated the utility of Ethyl 2-(pentafluorosulfanyl)acetate as a key intermediate in the synthesis of various SF5-containing compounds. A 2023 publication in the Journal of Medicinal Chemistry reported its use in the development of novel kinase inhibitors, where the SF5 group was shown to significantly enhance binding affinity and selectivity. The researchers utilized a structure-activity relationship (SAR) approach to optimize the lead compounds, with Ethyl 2-(pentafluorosulfanyl)acetate serving as a crucial starting material for introducing the SF5 functionality.
In the field of radiopharmaceuticals, a 2024 study published in ACS Medicinal Chemistry Letters explored the incorporation of the SF5 group via Ethyl 2-(pentafluorosulfanyl)acetate into PET tracer candidates. The results indicated improved pharmacokinetic properties and target specificity compared to traditional fluorinated analogs. The unique electronic properties of the SF5 group were found to influence both the biodistribution and metabolic stability of the tracers, suggesting promising applications in diagnostic imaging.
The synthetic versatility of Ethyl 2-(pentafluorosulfanyl)acetate has been further demonstrated in recent work on antimicrobial agents. A research team at the University of Tokyo developed a series of SF5-containing quinolone derivatives using this compound as a precursor, showing enhanced activity against drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry (2024), highlighted the compound's role in facilitating efficient synthetic routes to complex SF5-bearing structures.
From a chemical biology perspective, Ethyl 2-(pentafluorosulfanyl)acetate has been employed as a tool compound for studying protein-ligand interactions. The distinctive 19F NMR signature of the SF5 group enables novel approaches to fragment-based drug discovery, as reported in a 2023 Nature Communications paper. This application capitalizes on the compound's ability to serve as both a synthetic building block and a spectroscopic probe.
Despite these advances, challenges remain in the large-scale production and handling of Ethyl 2-(pentafluorosulfanyl)acetate, primarily due to the specialized equipment required for SF5 chemistry. Recent process chemistry innovations, including continuous flow methodologies, are beginning to address these limitations, as documented in a 2024 Organic Process Research & Development publication.
Looking forward, the unique properties of Ethyl 2-(pentafluorosulfanyl)acetate position it as a valuable tool for drug discovery programs targeting challenging biological targets. Its applications in CNS drug development, where the SF5 group can modulate blood-brain barrier penetration, and in agrochemicals, where it contributes to improved pest control efficacy, represent particularly promising directions for future research.
1735-74-6 (Ethyl 2-(pentafluorosulfanyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)